Cas no 1805330-08-8 (3-Amino-4-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-4-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine
• CAS No: 1805330-08-8
• MF: C₇H₅F₅N₂O
• MW: 228.119418859482
• CID: 4800683
• Update Time: 2025-05-26

3-Amino-4-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F5N2O/c8-5(9)3-2(7(10,11)12)1-14-6(15)4(3)13/h1,5H,13H2,(H,14,15)
• InChI Key： RTSKHSINLALGGZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(NC=C1C(F)(F)F)=O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 355
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1

Additional information on 3-Amino-4-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine

3-Amino-4-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine: A Key Intermediate in Modern Pharmaceutical Research

3-Amino-4-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine, with the CAS number 1805330-08-8, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including multiple fluorinated substituents and functional groups, make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

The< strong>pyridine core of this compound is a well-established pharmacophore in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. The presence of both< strong>amino and< strong>hydroxy groups provides additional sites for chemical modification, enabling the creation of diverse derivatives with tailored pharmacological properties. Furthermore, the incorporation of< strong>difluoromethyl and< strong>trifluoromethyl groups enhances the metabolic stability and binding affinity of the resulting compounds.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their remarkable biological activity. Studies have demonstrated that these compounds exhibit potent effects on various disease pathways, including cancer, neurodegeneration, and inflammation. For instance, derivatives of< strong>3-amino-4-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine have shown promising results in preclinical trials as inhibitors of kinases and other enzymes involved in tumor growth. The< strong>difluoromethyl group, in particular, has been shown to improve the pharmacokinetic profile of drug candidates by increasing their lipophilicity and reducing their susceptibility to metabolic degradation.

The< strong>hydroxy functionality in this compound also plays a critical role in its reactivity and biological activity. Hydroxylated pyridines are known to exhibit anti-inflammatory and analgesic properties, making them valuable candidates for treating conditions such as rheumatoid arthritis and chronic pain. Additionally, the< strong(amino)

The synthesis of< strong>3-amino-4-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and functional group interconversions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce fluorinated substituents efficiently. The growing interest in fluorinated compounds has spurred the development of novel synthetic methodologies that leverage transition metal catalysis and flow chemistry to improve scalability and sustainability.

The pharmaceutical industry has increasingly recognized the importance of fluorinated pyridines in drug development. Companies are investing heavily in research aimed at identifying new applications for these compounds and developing innovative synthetic strategies. The demand for high-quality intermediates like< strong>3-amino-4-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine is expected to rise as more drugs enter clinical development pipelines. This trend underscores the compound's significance as a building block for next-generation therapeutics.

In conclusion, 3-amino-4-(difluoromethyl)-2-hydroxy-5-(trifluoromethyl)pyridine, CAS number1805330-08-8, is a cornerstone intermediate in modern pharmaceutical research. Its unique structural attributes enable the synthesis of bioactive molecules with enhanced pharmacological properties. As research continues to uncover new therapeutic applications for fluorinated pyridines, this compound will remain a vital tool for medicinal chemists striving to develop innovative treatments for human diseases.